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Compound of Interest

Compound Name: Demeton-o sulfone

Cat. No.: B1618998 Get Quote

Essential Safety and Handling Guide for
Demeton-o-sulfone
This guide provides critical safety and logistical information for the handling and disposal of

Demeton-o-sulfone, a highly toxic organophosphate insecticide.[1] Adherence to these

procedures is imperative to ensure the safety of all laboratory personnel.

Hazard Summary
Demeton-o-sulfone and its related isomers are characterized by high acute toxicity. They are

fatal if swallowed, inhaled, or in contact with skin.[2][3] The substance is an

acetylcholinesterase inhibitor and a neurotoxin.[1] It is also classified as a flammable liquid and

vapor, necessitating precautions against ignition sources.[2][4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Demeton-o-sulfone.
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PPE Category Specification

Hand Protection
Chemical resistant gloves (e.g., Nitrile rubber,

Butyl rubber).

Eye & Face Protection

Safety glasses with side-shields or chemical

safety goggles. A face shield should be used

where splashing is a risk.

Skin & Body Protection

A chemical-resistant apron or lab coat. Full

protective suit and boots are required for larger

quantities or in case of a spill.

Respiratory Protection

A NIOSH-approved respirator with an organic

vapor cartridge is required. Use a self-contained

breathing apparatus (SCBA) in case of

emergency or for high concentrations.

Operational Plan for Handling Demeton-o-sulfone
Ventilation: All work with Demeton-o-sulfone must be conducted in a certified chemical fume

hood with sufficient airflow.[2]

Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[2][4] All

equipment must be grounded to prevent static discharge.[2] Use only non-sparking tools.[2]

[4]

Emergency Preparedness: An emergency eyewash station and safety shower must be

readily accessible. A spill kit appropriate for flammable and highly toxic liquids should be

available.

Don PPE: Before handling, put on all required personal protective equipment as specified in

the table above.

Container Handling: Keep the container tightly closed when not in use.[2] Open and handle

the receptacle with care to prevent the formation of aerosols.[4]
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Dispensing: When dispensing, ground both the container and the receiving equipment to

prevent static discharge.[2]

Avoid Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing.[2]

Do not breathe vapors or mists.[2]

Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in the work

area.[2][4]

Waste Collection: Collect all Demeton-o-sulfone waste, including contaminated PPE and

cleaning materials, in a designated, properly labeled, and sealed hazardous waste container.

Disposal Regulations: Dispose of all waste in accordance with local, regional, national, and

international regulations.[2] Contact your institution's environmental health and safety (EHS)

office for specific disposal procedures.

Environmental Protection: Avoid release to the environment.[2] Demeton-o-sulfone is very

toxic to aquatic life.[2][3]

Emergency Procedures
Inhalation: If inhaled, immediately remove the person to fresh air and keep them comfortable

for breathing.[2] Seek immediate medical attention.[2]

Skin Contact: If on skin, take off immediately all contaminated clothing.[2] Rinse the skin with

plenty of water/shower.[2] Seek immediate medical attention.[2]

Eye Contact: If in eyes, rinse cautiously with water for several minutes.[2] Remove contact

lenses if present and easy to do.[2] Continue rinsing and seek immediate medical attention.

[2]

Ingestion: If swallowed, immediately call a poison center or doctor.[2] Do not induce

vomiting.

Experimental Workflow for Handling Demeton-o-
sulfone
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Caption: Workflow for the safe handling and disposal of Demeton-o-sulfone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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